Cas no 336106-80-0 (Pyrimidine,4,5-diethynyl-)

• Product Name: Pyrimidine,4,5-diethynyl-
• CAS No: 336106-80-0
• MF: C₈H₄N₂
• MW: 128.130761146545
• CID: 301938
• PubChem ID: 45079130
• Update Time: 2025-04-19

Pyrimidine,4,5-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4,5-diethynyl-
• Pyrimidine, 4,5-diethynyl- (9CI)
• 4,5-diethynylpyrimidine
• 336106-80-0
• EN300-7680525

• Inchi： 1S/C8H4N2/c1-3-7-5-9-6-10-8(7)4-2/h1-2,5-6H
• InChI Key： CSZMVLCFYLTARW-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C#C)C=1C#C

Computed Properties

• Exact Mass: 128.03752
• Monoisotopic Mass: 128.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives